Cas no 1361538-68-2 (3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine)

• Product Name: 3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine
• CAS No: 1361538-68-2
• MF: C₁₇H₆Cl₇N
• MW: 472.407237529755
• CID: 4793555
• Update Time: 2025-06-07

3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine

• Inchi： 1S/C17H6Cl7N/c18-11-3-1-8(13(20)15(11)22)7-5-10(17(24)25-6-7)9-2-4-12(19)16(23)14(9)21/h1-6H
• InChI Key： MKLPEZMWPBDZIM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)C1C=CC(=C(C=1Cl)Cl)Cl)C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 453
• XLogP3: 8.8
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine

Introduction to 3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine (CAS No. 1361538-68-2) in Modern Chemical Research

3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine, identified by the chemical abstracts service number 1361538-68-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its unique structural framework featuring multiple chlorine substituents and a pyridine core, exhibits intriguing chemical properties that make it a valuable candidate for various research applications.

The molecular structure of 3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine consists of a central pyridine ring substituted at the 3-position with a chlorine atom and at the 5-position with two chlorophenyl groups. The presence of multiple chlorine atoms enhances its reactivity and opens up possibilities for further functionalization, making it a versatile intermediate in synthetic chemistry. This structural motif is particularly interesting because it combines the electron-withdrawing effects of chlorine atoms with the aromatic stability of the phenyl rings, resulting in a compound with both electrophilic and nucleophilic characteristics.

In recent years, 3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine has been explored in several cutting-edge research areas. One of the most notable applications is in the development of novel pharmaceuticals. The compound's ability to serve as a building block for more complex molecules has been leveraged in the synthesis of potential drug candidates. Specifically, its structural features have been investigated for their interactions with biological targets, such as enzymes and receptors. Researchers have found that the compound can act as a scaffold for designing molecules with improved binding affinity and selectivity.

Moreover, 3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine has shown promise in the field of materials science. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronic devices. For instance, derivatives of this compound have been used to develop new types of organic semiconductors and light-emitting diodes (OLEDs). The chlorine atoms in its structure contribute to its stability under various conditions, which is crucial for device performance. Additionally, the compound's ability to undergo further modifications allows researchers to fine-tune its properties for specific applications.

Recent advancements in computational chemistry have also highlighted the significance of 3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine. Molecular modeling studies have revealed insights into its reactivity and interaction mechanisms with other molecules. These studies have not only helped in understanding its potential as a pharmaceutical intermediate but also provided guidance for optimizing its synthesis. The computational approach has enabled researchers to predict the outcomes of reactions involving this compound with high accuracy, thereby accelerating the drug discovery process.

The synthesis of 3,5-Bis(2,3,4-trichlorophenyl)-2-chloropyridine involves multi-step organic reactions that require careful optimization. The process typically begins with the chlorination of biphenyl derivatives followed by functionalization at the pyridine ring. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity. These methods not only enhance the efficiency of production but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 3, 5-Bis(2, 3, 4-trichlorophenyl)- 2-chloropyridine (CAS No. 1361538-68- 2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an attractive candidate for further research and development. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in advancing both academic research and industrial applications.